8-Aminoguanosine triphosphate

Specification

• CAS No.: 101212-50-4
• Molecular Formula: C10H11FN2O
• Molecular Weight: 0

Introduction

Chemical Properties and Structure

8-Aminoguanosine triphosphate (CAS #101212-50-4) represents a modified form of guanosine triphosphate with an amino group at the 8-position of the guanine base. This compound possesses distinctive physical and chemical characteristics that contribute to its biochemical behavior and potential functions.

The physical properties of 8-aminoguanosine triphosphate are summarized in the following table:

Property	Value
Molecular Formula	C₁₀H₁₇N₆O₁₄P₃
Molecular Weight	538.195 g/mol
Exact Mass	538.001587
Density	2.9±0.1 g/cm³
Boiling Point	1052.4±75.0 °C at 760 mmHg
Flash Point	590.3±37.1 °C
LogP	-5.81
Vapor Pressure	0.0±0.3 mmHg at 25°C
Index of Refraction	1.990

The compound is also known as 8-Aminoguanosine 5'-(tetrahydrogen triphosphate) or Guanosine, 8-amino-, 5'-(tetrahydrogen triphosphate). The negative LogP value (-5.81) indicates that 8-aminoguanosine triphosphate is highly hydrophilic, a property consistent with its function as a nucleotide in aqueous cellular environments. The high boiling and flash points suggest significant thermal stability, which is common for nucleotide compounds with extensive hydrogen bonding capabilities.

Structural Features

Structurally, 8-aminoguanosine triphosphate consists of three primary components: the 8-aminoguanine base, the ribose sugar, and the triphosphate chain. The 8-amino substitution differentiates this molecule from standard guanosine triphosphate, potentially altering its base-pairing properties and interactions with enzymes involved in nucleotide metabolism.

Relationship to Other 8-Aminopurines

8-Aminoguanosine triphosphate belongs to the broader family of 8-aminopurine derivatives, which have garnered interest for their biochemical properties and potential therapeutic applications. Understanding these related compounds provides insight into the potential functions of 8-aminoguanosine triphosphate.

8-Aminoguanosine and 8-Aminoguanine

8-Aminoguanosine, the nucleoside form without the triphosphate moiety, has been identified as an endogenous compound in various animals. Research has detected 8-aminoguanosine in rat urine and renal microdialysate, particularly in Dahl salt-sensitive rats. Upon administration to animals, 8-aminoguanosine is converted to 8-aminoguanine in vivo through the action of purine nucleoside phosphorylase (PNPase).

What makes these compounds particularly interesting is their ability to inhibit PNPase. The triphosphate form (8-aminoguanosine triphosphate) potentially represents a phosphorylated metabolite that could participate in nucleotide-dependent cellular processes or serve as an intermediate in purine metabolism pathways.

Research Applications and Future Directions

8-Aminoguanosine triphosphate may have various research applications and directions for future investigation.

Biochemical Research Tools

The unique properties of 8-aminoguanosine triphosphate could make it valuable as a research tool for studying nucleotide metabolism, enzyme kinetics, and cellular signaling pathways. Its structural similarity to GTP, combined with the modified 8-amino group, may allow it to serve as a probe for GTP-binding proteins and GTPases.

Mutagenicity Studies

Research has shown that 8-amino-dG is weakly mutagenic (mutation frequency approximately 10⁻³) and can induce a variety of targeted and semi-targeted mutations. Studies on the mutagenic potential of 8-aminoguanosine triphosphate could provide insights into DNA damage mechanisms and repair processes.

Future Research Priorities

As noted in the literature, "Research related to 8-aminopurines for cardiovascular and renal diseases and diseases of aging is in its infancy. There are many questions, opportunities, and details yet to be addressed, and discoveries yet to be made". Specific to 8-aminoguanosine triphosphate, future research priorities might include:

• Elucidating its synthesis pathways in biological systems

• Determining its interactions with cellular enzymes and receptors

• Investigating its potential role in nucleotide-dependent cellular processes

• Exploring potential therapeutic applications based on its properties